![molecular formula C17H24N4O B7678323 N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide](/img/structure/B7678323.png)
N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since gained popularity as a recreational drug due to its stimulant effects. However,
Mechanism of Action
N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It does this by binding to and inhibiting the reuptake transporters for these neurotransmitters, leading to an accumulation of dopamine and serotonin in the synaptic cleft.
Biochemical and Physiological Effects
This compound has been shown to increase locomotor activity and induce hyperthermia in rodents. It has also been shown to increase heart rate and blood pressure in humans. These effects are thought to be due to its actions on dopamine and serotonin release.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide in lab experiments is its ability to selectively release dopamine and serotonin, which can be useful in studying the role of these neurotransmitters in various physiological and pathological conditions. However, a limitation of using this compound is its potential for abuse and toxicity, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research involving N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide. One area of interest is its potential use as a treatment for depression and other mood disorders. Another area of interest is its potential use in studying the role of dopamine and serotonin in addiction and substance abuse. Additionally, further research is needed to better understand the long-term effects of this compound use and its potential for toxicity.
Synthesis Methods
The synthesis of N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide involves the reaction of 1,4-dibromobutane with benzimidazole in the presence of sodium hydride to form 3-(1H-benzimidazol-2-yl)propyl bromide. This intermediate is then reacted with 2,2-dimethylpyrrolidine-1-carboxylic acid to form this compound.
Scientific Research Applications
N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide has been studied for its potential use as a pharmacological tool in research. It has been shown to act as a dopamine and serotonin releaser, which can be useful in studying the role of these neurotransmitters in various physiological and pathological conditions.
Properties
IUPAC Name |
N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O/c1-17(2)10-6-12-21(17)16(22)18-11-5-9-15-19-13-7-3-4-8-14(13)20-15/h3-4,7-8H,5-6,9-12H2,1-2H3,(H,18,22)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJMRABUCIBVKFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN1C(=O)NCCCC2=NC3=CC=CC=C3N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.